Cas no 2137766-72-2 (2-[1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-amine dihydrochloride)

• Product Name: 2-[1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-amine dihydrochloride
• CAS No: 2137766-72-2
• CID: 4640215
• Update Time: 2025-05-24

2-[1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-amine dihydrochloride

Additional information on 2-[1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-amine dihydrochloride

2-[1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-amine dihydrochloride (CAS No. 2137766-72-2): A Comprehensive Overview

2-[1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-amine dihydrochloride (CAS No. 2137766-72-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. The unique structural features of this compound make it a promising candidate for further research and development in the pharmaceutical industry.

The triazole ring is a key functional group in this compound, contributing to its stability and reactivity. The presence of the methyl and propan-2-yl substituents on the triazole ring enhances its lipophilicity and bioavailability, making it more suitable for systemic administration. The ethanamine moiety, coupled with the dihydrochloride salt form, ensures that the compound is water-soluble and can be easily formulated into various pharmaceutical dosage forms.

Recent studies have explored the potential of 2-[1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-amine dihydrochloride in treating various diseases. One notable area of research is its antifungal activity. Triazoles are well-known for their potent antifungal properties, and this compound has shown promising results in inhibiting the growth of several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves the inhibition of lanosterol 14α-demethylase, an enzyme essential for fungal cell membrane synthesis.

In addition to its antifungal properties, 2-[1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-amine dihydrochloride has been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α. These findings suggest that it may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-[1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-amine dihydrochloride have also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. These characteristics make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-[1-methyl-3-(propan-2-y l)-1H - 1 , 2 , 4 -triazol -5 - yl ]ethan - 1 - amine dihydrochloride in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.

The synthesis of 2-[1-methyl -3 -(propan - 2 - yl ) - 1 H - 1 , 2 , 4 -triazol -5 - yl ]ethan - 1 - amine dihydrochloride involves a multi-step process that includes the formation of the triazole ring and subsequent functionalization with the desired substituents. The synthetic route has been optimized to ensure high yields and purity, making it feasible for large-scale production.

In conclusion, 2-[1-methyl -3 -(propan - 2 - yl ) - 1 H - 1 , 2 , 4 -triazol -5 - yl ]ethan - 1 - amine dihydrochloride (CAS No. 2137766-72-2) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it a valuable candidate for further research and development in the pharmaceutical industry. Ongoing clinical trials will provide crucial data on its safety and efficacy, paving the way for potential new treatments for various diseases.